Cas no 105956-40-9 (2-(hydroxymethyl)cyclohex-2-en-1-one)

2-(Hydroxymethyl)cyclohex-2-en-1-one is a versatile cyclic enone derivative featuring both hydroxyl and carbonyl functional groups. Its structure, combining a reactive α,β-unsaturated ketone with a hydroxymethyl substituent, makes it a valuable intermediate in organic synthesis. The compound is particularly useful in the preparation of fine chemicals, pharmaceuticals, and agrochemicals due to its ability to undergo Michael additions, aldol condensations, and other nucleophilic reactions. The hydroxymethyl group further enhances its utility by enabling derivatization or polymerization. Its stability under controlled conditions and compatibility with a range of solvents contribute to its broad applicability in research and industrial processes.

2-(hydroxymethyl)cyclohex-2-en-1-one structure

105956-40-9 structure

Product Name:2-(hydroxymethyl)cyclohex-2-en-1-one

CAS No:105956-40-9

MF:C₇H₁₀O₂

MW:126.153102397919

CID:1165527

PubChem ID:11029845

Update Time:2025-05-27

2-(hydroxymethyl)cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- 2-(hydroxymethyl)cyclohex-2-en-1-one
- 2-(hydroxymethyl)cyclohex-2-enone
- CTK0G4286
- 2-Cyclohexen-1-one, 2-(hydroxymethyl)-
- 2-hydroxymethyl-2-cyclohexen-1-one
- ACMC-20m9b7
- SureCN3132479
- 2-hydroxymethyl-2-cyclohexenone
- 2-hydroxymethyl-cyclohex-2-enone
- 2-(hydroxymethyl)-2-cyclohexen-1-one
- 2-(hydroxymethyl)cyclohex-2-enone; CTK0G4286; 2-Cyclohexen-1-one, 2-(hydroxymethyl)-; 2-hydroxymethyl-2-cyclohexen-1-one; ACMC-20m9b7; SureCN3132479; 2-hydroxymethyl-2-cyclohexenone; 2-hydroxymethyl-cyclohex-2-enone; 2-(hydroxymethyl)-2-cyclohexen-1-one;
- QMDIIXACBPZLCK-UHFFFAOYSA-N
- DTXSID40452428
- 105956-40-9
- EN300-7619620
- SCHEMBL3132479
- G75532
- 2-(hydroxymethyl)-2-cyclohexenone
- Inchi： 1S/C7H10O2/c8-5-6-3-1-2-4-7(6)9/h3,8H,1-2,4-5H2
- InChI Key： QMDIIXACBPZLCK-UHFFFAOYSA-N
- SMILES： O=C1C(CO)=CCCC1

Computed Properties

Exact Mass: 126.0681
Monoisotopic Mass: 126.068079557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3

2-(hydroxymethyl)cyclohex-2-en-1-one Pricemore >>

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Enamine	EN300-7619620-0.05g	2-(hydroxymethyl)cyclohex-2-en-1-one	105956-40-9	95.0%	0.05g	$101.0	2025-03-22
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